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Compound of Interest

Compound Name: Bis(diethylamino)silane

Cat. No.: B1590842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information, handling protocols, and emergency

procedures for bis(diethylamino)silane (BDEAS). The following sections detail the physical

and chemical properties, potential hazards, required personal protective equipment, and step-

by-step measures for safe use, storage, and disposal.

Chemical and Physical Properties
Bis(diethylamino)silane is a colorless liquid utilized as a precursor in the deposition of silicon-

containing thin films, such as silicon dioxide (SiO₂) and silicon nitride (SiNₓ), through processes

like Atomic Layer Deposition (ALD) and Chemical Vapor Deposition (CVD).[1] Its properties are

summarized in the table below.
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Property Value

Molecular Formula C₈H₂₂N₂Si

Molecular Weight 174.36 g/mol [2]

CAS Number 27804-64-4[2]

Appearance Colorless liquid[2]

Density 0.786 - 0.804 g/mL[2][3][4]

Boiling Point 188 °C @ 760 torr; 70 °C @ 30 torr[2][5]

Melting Point -10 °C[6]

Vapor Pressure 1 mm Hg @ 20 °C[3]

Flash Point >30 °C[7]

Solubility Reacts violently with water[3]

Hazard Identification and Classification
Bis(diethylamino)silane is a flammable and corrosive liquid that poses significant health and

safety risks. It is crucial to understand these hazards to ensure safe handling.
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Hazard Class GHS Classification

Flammable Liquid Category 2 or 3[7][8]

Substances which, in contact with water, emit

flammable gases
Category 2[8]

Acute Toxicity (Oral) Category 3[8]

Acute Toxicity (Dermal) Category 3[8]

Acute Toxicity (Inhalation) Category 4[8]

Skin Corrosion/Irritation Category 1[9]

Serious Eye Damage/Eye Irritation Category 1[10]

Specific target organ toxicity — single exposure

(respiratory tract irritation)
Category 3[8]

Signal Word: Danger[7][10]

Hazard Statements:

H225/H226: Highly flammable liquid and vapor / Flammable liquid and vapor.[4][8]

H261: In contact with water releases flammable gas.[4][8]

H301+H311: Toxic if swallowed or in contact with skin.[8]

H314: Causes severe skin burns and eye damage.[10]

H318: Causes serious eye damage.[10]

H332: Harmful if inhaled.[8]

H335: May cause respiratory irritation.[8]

Handling and Storage Protocols
Strict adherence to proper handling and storage procedures is mandatory to minimize risks.
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3.1. Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood.[10]

Use explosion-proof electrical, ventilating, and lighting equipment.[10]

Ground and bond containers and receiving equipment to prevent static discharge.[10]

Emergency eye wash fountains and safety showers should be readily available in the

immediate vicinity of any potential exposure.[11]

3.2. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling bis(diethylamino)silane:

PPE Category Specification

Eye Protection

Chemical goggles and a face shield are

required. Contact lenses should not be worn.

[11][12]

Hand Protection

Neoprene or nitrile rubber gloves are

recommended. Gloves must be inspected

before use and changed immediately if

contaminated.[11][12]

Body Protection

A flame-resistant lab coat should be worn over

personal clothing, buttoned, and properly fitted.

[12]

Respiratory Protection

In case of inadequate ventilation, a NIOSH-

certified combination organic vapor/amine gas

(brown cartridge) respirator is necessary. For

unknown concentrations or emergencies, a self-

contained breathing apparatus (SCBA) should

be used.[11][12]

Foot Protection Closed-toe shoes are required.[12]
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3.3. Storage

Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[10]

Keep containers tightly closed and stored under an inert atmosphere (e.g., nitrogen).[3][10]

Store locked up.[10]

Incompatible materials include acids, alcohols, and oxidizing agents.[10]

Experimental Workflow: Safe Handling Procedure
The following diagram outlines the logical workflow for the safe handling of

bis(diethylamino)silane from receipt to disposal.

Safe Handling Workflow for Bis(diethylamino)silane

Preparation Handling Post-Handling

Receive and Inspect Container Store in a Cool, Dry, Ventilated Area
Under Inert Atmosphere Don Appropriate PPE Verify Fume Hood and

Safety Equipment Functionality
Dispense in Fume Hood

Using Grounded Equipment
Conduct Experiment in

Inert Atmosphere Decontaminate Glassware and Surfaces Dispose of Waste in
Accordance with Regulations

Remove and Dispose of
Contaminated PPE Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of bis(diethylamino)silane.

Emergency Procedures
In the event of an emergency, follow these procedures and seek immediate medical attention.

5.1. First-Aid Measures
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Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Get

immediate medical advice/attention.[11]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash with plenty

of soap and water. Get immediate medical

advice/attention.[11]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If you feel unwell,

seek medical advice.[11]

Ingestion

Rinse mouth. Do NOT induce vomiting. Never

give anything by mouth to an unconscious

person. Get medical advice/attention.[11]

5.2. Fire-Fighting Measures

Suitable extinguishing media: Water spray, foam, carbon dioxide, or dry chemical.[10][11]

Unsuitable extinguishing media: Do not use straight streams of water.[10]

Specific hazards: Flammable liquid and vapor. Reacts with water and moisture in the air,

liberating diethylamine.[10][11] Irritating fumes of diethylamine and organic acid vapors may

develop when the material is exposed to water or open flame.[10][11]

Protective equipment: Do not enter the fire area without proper protective equipment,

including respiratory protection.[10][11]

5.3. Accidental Release Measures

Eliminate all ignition sources.[11]

Use special care to avoid static electric charges.[11]
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Evacuate unnecessary personnel.[11]

Wear appropriate personal protective equipment as described in Section 3.2.

Contain any spills with dikes or absorbents to prevent migration and entry into sewers or

streams.[11]

Clean up spills as soon as possible, using an absorbent, non-combustible material (e.g.,

sand, earth) to collect it.[11][12]

Use only non-sparking tools.[11]

Dispose of the collected material in a suitable, sealed container in accordance with local,

state, and federal regulations.[11][13]

Hazard and First-Aid Relationship
The following diagram illustrates the relationship between the potential hazards of

bis(diethylamino)silane and the corresponding first-aid measures.

Bis(diethylamino)silane Hazards and First Aid

Potential Hazards

First-Aid Measures

Severe Skin Burns

Remove Contaminated Clothing
Rinse with Water

Leads to

Serious Eye Damage

Rinse with Water for 15 mins
Seek Medical Attention

Leads to

Respiratory Irritation

Move to Fresh Air
Seek Medical Advice

Leads to

Harmful if Swallowed

Rinse Mouth
Do NOT Induce Vomiting

Leads to

Click to download full resolution via product page

Caption: Relationship between hazards and first-aid measures.
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Disposal Considerations
Dispose of bis(diethylamino)silane and its containers in a safe manner in accordance with

local, state, and federal regulations.[11] Do not dispose of waste into sewers.[11] Handle empty

containers with care as residual vapors are flammable.[11] Avoid release to the environment.

[11]

This technical guide is intended to provide comprehensive safety information. Always refer to

the most current Safety Data Sheet (SDS) provided by the supplier before handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Bis(diethylamino)silane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590842#bis-diethylamino-silane-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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